Cas no 104795-65-5 (Benzo[b]thiophene-2-carboxylic acid, 5-methoxy-3-(1-methylethoxy)-)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 5-methoxy-3-(1-methylethoxy)-
• CAS No: 104795-65-5
• MF: C₁₃H₁₄O₄S
• MW: 266.312862873077
• CID: 1145776
• Update Time: 2024-07-26

Benzo[b]thiophene-2-carboxylic acid, 5-methoxy-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 5-methoxy-3-(1-methylethoxy)-
• 5-methoxy-3-(1-methylethoxy)benzo[b]-thiophene-2-carboxylic acid
• 3-isopropoxy-5-methoxybenzo[b]thiophene-2-carboxylic acid

• Inchi： 1S/C13H14O4S/c1-7(2)17-11-9-6-8(16-3)4-5-10(9)18-12(11)13(14)15/h4-7H,1-3H3,(H,14,15)
• InChI Key： TZBLQWCQDQFJHA-UHFFFAOYSA-N
• SMILES： C12=CC=C(OC)C=C1C(OC(C)C)=C(C(O)=O)S2

Computed Properties

• Exact Mass: 266.06132

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Melting Point: 76-80 °C(Solv: acetonitrile (75-05-8))
• Boiling Point: 437.9±40.0 °C(Predicted)
• PSA: 55.76
• pka: 3.46±0.30(Predicted)